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Compound of Interest

Compound Name: SUN13837

Cat. No.: B8452222 Get Quote

A Comprehensive Guide for Researchers and Drug
Development Professionals
Introduction

SUN13837 is an orally bioavailable small molecule that readily crosses the blood-brain barrier

and acts as a modulator of the fibroblast growth factor receptor (FGFR). It exhibits significant

neuroprotective properties, making it a compound of interest for research in neurodegenerative

diseases. SUN13837 is understood to mimic the beneficial effects of basic fibroblast growth

factor (bFGF), a key player in neuronal survival and regeneration. This document provides

detailed application notes and protocols for the solubilization and preparation of SUN13837 for

use in in vitro cell culture experiments.
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Property Value Source

Molecular Formula C₂₁H₂₉N₅O₂ [1]

Molecular Weight 383.49 g/mol [1]

CAS Number 1080650-67-4 [1]

Appearance Solid [1]

Solubility in DMSO

While specific quantitative data

is not readily available, it is

generally soluble in DMSO. A

conservative starting

concentration for a stock

solution is 10 mM.

[1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Experimental Protocols
Protocol for Preparation of SUN13837 for Cell Culture

This protocol details the steps for preparing a 10 mM stock solution of SUN13837 in Dimethyl

Sulfoxide (DMSO) and its subsequent dilution to working concentrations for treating cells in

culture.

Materials:

SUN13837 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated pipettes and sterile pipette tips

Complete cell culture medium (specific to the cell line being used)

Procedure:

Preparation of a 10 mM Stock Solution in DMSO:

Calculation: To prepare a 10 mM stock solution, the required amount of SUN13837
powder is calculated using its molecular weight (383.49 g/mol ).

For 1 mL of a 10 mM solution, weigh out 3.835 mg of SUN13837.

Dissolution:

1. Aseptically weigh the calculated amount of SUN13837 powder and place it into a sterile

microcentrifuge tube.

2. Add the corresponding volume of sterile DMSO to the tube. For the example above, add

1 mL of DMSO.

3. Vortex the tube vigorously until the powder is completely dissolved. Visually inspect the

solution to ensure there are no visible particles. Gentle warming (e.g., in a 37°C water

bath) may be applied if dissolution is slow, but avoid excessive heat.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.

Preparation of Working Solutions:

Serial Dilution: Prepare working solutions by serially diluting the 10 mM stock solution in

complete cell culture medium.

Final DMSO Concentration: It is crucial to maintain a final DMSO concentration that is

non-toxic to the cells. Typically, the final concentration of DMSO in the cell culture medium

should be kept below 0.5%, with 0.1% being ideal for most cell lines.
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Example Dilution for a 10 µM Working Solution:

1. Thaw a fresh aliquot of the 10 mM SUN13837 stock solution.

2. To prepare a 10 µM working solution, perform a 1:1000 dilution of the stock solution into

the complete cell culture medium. For instance, add 1 µL of the 10 mM stock solution to

999 µL of pre-warmed complete cell culture medium.

3. Mix thoroughly by gentle pipetting or brief vortexing.

Vehicle Control: Always prepare a vehicle control containing the same final concentration

of DMSO as the highest concentration of SUN13837 used in the experiment. This is

essential to distinguish the effects of the compound from any potential effects of the

solvent.

Cell Treatment:

Aspirate the existing medium from the cultured cells.

Add the freshly prepared working solutions of SUN13837 or the vehicle control to the

respective wells or flasks.

Incubate the cells for the desired experimental duration.

Visualizations
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Caption: Experimental workflow for the preparation of SUN13837 for cell culture applications.
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Caption: Proposed neuroprotective signaling pathway of SUN13837 via FGFR1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SUN-13837 I CAS#: 1080650-67-4 I FGFR (fibroblast growth factor receptor) modulator I
InvivoChem [invivochem.com]

To cite this document: BenchChem. [SUN13837: Application Notes and Protocols for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8452222#sun13837-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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